BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Platinum on Carbon

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Platinum carbon

Cat. No.: B8584967

This guide provides crucial safety protocols and operational plans for researchers, scientists,
and drug development professionals working with Platinum on carbon (Pt/C). Adherence to
these procedures is vital for ensuring personal safety, maintaining experimental integrity, and
minimizing environmental impact.

Warning: Platinum on carbon is a flammable solid.[1][2][3] Dry Platinum on carbon catalyst can
be pyrophoric, meaning it can ignite spontaneously upon exposure to air.[4] Therefore, it should
always be handled with care and kept under an inert atmosphere or wetted with water.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling
Platinum on carbon, which include skin, eye, and respiratory irritation.[5][6][7]
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The following table summarizes key quantitative data related to the hazards of Platinum on

carbon.
Hazard Parameter Value Notes
The temperature at which the
o material will ignite
Autoignition Temperature >350 °C / >662 °F[1]

spontaneously without an

external ignition source.

The lowest temperature
315 °C[5] required to ignite the dust
cloud of the material.

Minimum Ignition Temperature

(Carbon Black in air)

. L The minimum concentration of
Lower Explosion Limit (Carbon

o 50 g/m3[5] airborne dust that can lead to a
Black in air) )
dust explosion.
] Carbon monoxide (CO), )
Hazardous Combustion o These toxic fumes are
Carbon dioxide (C0O2), ) ]
Products released in a fire.[10]

Platinum oxide.[1][2][8]

Operational Plan: Safe Handling Protocol

Preparation:

o Designated Area: Conduct all work in a well-ventilated area, preferably within a certified
chemical fume hood.[5][9][11] Ensure safety showers and eyewash stations are nearby.[1]

 Remove Ignition Sources: Keep the handling area free of heat, sparks, open flames, and hot
surfaces.[1][2][5][11] Prohibit smoking.[4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite the material.[1][3] Use explosion-proof electrical and ventilating
equipment.[1][5]

o Assemble PPE: Before handling, put on all required personal protective equipment as
detailed in the table above.[5][11]
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Handling:

» Avoid Dust: Handle the material carefully to avoid creating dust.[1][9][10][11] If handling the
dry powder, ensure adequate respiratory protection is used.

 Inert Handling: For pyrophoric (dry) catalyst, handle under an inert atmosphere (e.g., in a
glove box). Wet catalyst is generally safer to handle in the open, but still requires caution.[4]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][5][11] Do not ingest or inhale
the material.[1][2]

e Incompatible Materials: Keep away from strong oxidizing agents, alcohols, acids, and
nitrates, as contact may result in ignition.[1][2][5][10]

o First Aid:

[¢]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at
least 15 minutes.[1][2][10]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[5][10] Seek medical attention.[5]

o Inhalation: Move the person to fresh air.[5] If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.[3]

o Ingestion: Clean the mouth with water and drink plenty of water afterwards.[1][2] Get
medical attention if symptoms occur.[1]

Storage:
o Container: Keep containers tightly closed and securely sealed when not in use.[1][9]

e Location: Store in a cool, dry, well-ventilated, and approved area away from incompatible
materials and sources of ignition.[1][4][10]
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Safe Handling Workflow for Platinum on Carbon

1. Preparation Phase

Designate Area:
Work in fume hood.
Ensure access to safety shower/eyewash.

A4

Remove Ignition Sources:
No flames, sparks, or hot surfaces.

A4

Don Appropriate PPE:
Gloves, eye protection, lab coat,
respirator (if needed).

A4

Ground Equipment:
Bond containers to prevent
static discharge.

2. Handli‘?g Phase

Handle Carefully:
Avoid dust formation.
Use wet catalyst where possible.

Avoid Personal Contact:
Do not touch, inhale, or ingest.

Check Compatibility:
Keep away from oxidizers, acids,
alcohols.

Transfer Material:
Use dedicated, clean tools.

3. Post-Handling & Storage

Clean Work Area:
Decontaminate surfaces
and tools.

Store Properly:

Keep container tightly sealed in a
cool, dry, ventilated area.

Personal Hygiene:
Wash hands thoroughly after handling.

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of Platinum on
carbon.

Disposal Plan

Spent Platinum on carbon is a valuable material due to its platinum content and should be
considered for recovery.[4] Do not discard it as regular waste.

Spill Response:
e Minor Spills (Dry):
o Remove all ignition sources from the area.[5]
o Use dry cleanup procedures to avoid generating dust.[9]

o Carefully sweep or vacuum (using an explosion-proof vacuum) the material into a suitable,
labeled container for disposal.[9]

e Minor Spills (Wet/Slurry):

o Collect the spilled slurry manually.[4]

o Place itin a labeled polyethylene bag or plastic container.[4]

o Wash the area with large amounts of water, and prevent runoff from entering drains.[4][9]
e Major Spills:

o Evacuate unnecessary personnel and move upwind.[5]

o Alert the fire brigade or emergency services, informing them of the material and hazard

location.[5]
o Control personal contact by using appropriate protective equipment.[5]

Waste Disposal and Recovery:
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o Collection: Collect all spent catalyst and contaminated materials in clearly labeled, sealed
containers.

» Recovery (Preferred Method): Since platinum is a precious metal, recovery is the preferred
disposal route.[4][13] Contact a certified precious metal refiner for their specific requirements
for accepting spent platinum catalyst waste.[4][12] Activated carbon's low ash content
facilitates the separation and collection of the precious metal it carries.[14]

o Disposal: If recovery is not feasible, the waste must be disposed of as hazardous waste.
Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.
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Disposal and Spill Response for Platinum on Carbon

Event Occurs:
Spill or Spent Catalyst

No (Spent Catalyst)

Spent Catalyst:
Collect in a sealed,
labeled container.

Is the spill dry powder?

Wet Slurry)

Is the spill major?

\/

Wet Spill Procedure:
Collect slurry manually.

Contact Certified Refiner:
Arrange for precious metal
recovery (Preferred).

No (Minor Dry Spill ves Place in container.

Wash area with water.

Dry Spill Procedure:
Remove ignition sources.

Major Spill Procedure:
Evacuate area. If recoviery

Alert emergency services. is not fegsible

Wear full PPE.

Sweep/vacuum carefully into
labeled container.

Dispose as Hazardous Waste:
Follow all local/national
regulations.

Click to download full resolution via product page

Caption: A decision-making workflow for the disposal and spill response of Platinum on carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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